Cas no 1368479-49-5 (3-amino-2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropan-1-ol)

• Product Name: 3-amino-2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropan-1-ol
• CAS No: 1368479-49-5
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 6005864
• PubChem ID: 82289813
• Update Time: 2025-06-15

3-amino-2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropan-1-ol
• EN300-1842543
• 1368479-49-5

• Inchi： 1S/C14H20N2O/c1-10-13(14(2,8-15)9-17)11-6-4-5-7-12(11)16(10)3/h4-7,17H,8-9,15H2,1-3H3
• InChI Key： CNVYKSMQJGHSHL-UHFFFAOYSA-N
• SMILES： OCC(C)(CN)C1C2C=CC=CC=2N(C)C=1C

Computed Properties

• Exact Mass: 232.157563266g/mol
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.2Ų

Additional information on 3-amino-2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropan-1-ol

Comprehensive Overview of 3-amino-2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropan-1-ol (CAS No. 1368479-49-5)

3-amino-2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropan-1-ol (CAS No. 1368479-49-5) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features an indole core, a privileged scaffold in medicinal chemistry, combined with an amino alcohol functional group. The presence of both 1,2-dimethyl and 2-methylpropan-1-ol moieties enhances its potential for diverse applications, particularly in drug discovery and development.

Recent studies highlight the growing interest in indole derivatives due to their broad biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The 3-amino-2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropan-1-ol structure is particularly intriguing because of its potential to modulate enzyme activity and receptor interactions. Researchers are exploring its role in targeting G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology, given their involvement in numerous physiological processes.

From a synthetic chemistry perspective, the compound's CAS No. 1368479-49-5 serves as a critical identifier for researchers sourcing high-purity materials. Its synthesis often involves multi-step reactions, including Fischer indole synthesis and subsequent functionalization to introduce the amino alcohol group. The compound's stability and solubility profile make it suitable for in vitro and in vivo studies, aligning with the current demand for bioactive small molecules in preclinical research.

In the context of drug design, the 1,2-dimethyl-1H-indole moiety is known to improve metabolic stability, a key consideration in optimizing pharmacokinetic properties. This aligns with the industry's focus on ADME (Absorption, Distribution, Metabolism, Excretion) optimization, a frequently searched topic among medicinal chemists. The compound's 2-methylpropan-1-ol side chain further contributes to its lipophilicity, influencing membrane permeability and target engagement.

Beyond pharmaceuticals, 3-amino-2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropan-1-ol has potential applications in agrochemicals and material science. Its structural features could be leveraged to develop novel pesticides or fluorescence probes, addressing current challenges in crop protection and bioimaging. The compound's versatility underscores its relevance in interdisciplinary research, a trend reflected in rising searches for multi-functional organic compounds.

Quality control of CAS No. 1368479-49-5 is paramount, with analytical techniques like HPLC and NMR ensuring batch-to-batch consistency. This resonates with the increasing emphasis on reproducibility in scientific research, a concern frequently voiced in academic and industrial forums. Suppliers offering high-purity samples with detailed certificates of analysis (CoA) are preferred, reflecting the market's demand for reliability.

In summary, 3-amino-2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropan-1-ol represents a compelling case study in modern chemical research. Its intersection with drug discovery, molecular biology, and material science positions it as a compound of enduring interest. As the scientific community continues to explore its applications, this molecule is poised to contribute to advancements in precision medicine and sustainable chemistry, two of the most searched topics in contemporary science.